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Introduction

Nε-(Carboxyethyl)lysine (CEL) is an advanced glycation end product (AGE) formed through the

non-enzymatic reaction of lysine residues in proteins with dicarbonyl compounds like

methylglyoxal, which are byproducts of glycolysis. Elevated levels of CEL are associated with

oxidative stress and the pathogenesis of various diseases, particularly diabetes and its

complications, as well as cardiovascular disease and neurodegenerative disorders. The

measurement of CEL in urine serves as a non-invasive biomarker for monitoring disease

progression and the efficacy of therapeutic interventions. This document provides detailed

application notes and protocols for the quantification of CEL in urine samples using a

competitive Enzyme-Linked Immunosorbent Assay (ELISA).

Assay Principle

The most common method for quantifying CEL in biological samples is the competitive ELISA.

This assay is based on the competition between CEL present in the sample and a fixed amount
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of CEL coated on a microplate for binding to a specific anti-CEL antibody.

The principle is as follows:

A microplate is pre-coated with a CEL-conjugate.

Urine samples or standards containing unknown amounts of CEL are added to the wells.

A specific anti-CEL antibody is then added. The antibody will bind to either the CEL in the

sample or the CEL coated on the plate.

The amount of anti-CEL antibody bound to the plate is inversely proportional to the

concentration of CEL in the sample.

A secondary antibody conjugated to an enzyme (e.g., Horseradish Peroxidase - HRP) that

recognizes the primary anti-CEL antibody is added.

A substrate for the enzyme is added, leading to a colorimetric reaction.

The intensity of the color is measured using a microplate reader, and the concentration of

CEL in the samples is determined by comparing their absorbance to a standard curve.

Data Presentation
Assay Performance Characteristics
The performance of a typical Carboxyethyllysine (CEL) competitive ELISA kit is summarized

below. Users should always refer to the specific kit's manual for performance data.
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Parameter Typical Performance

Assay Type Competitive ELISA

Sample Type
Urine, Serum, Plasma, Cell Culture

Supernatants

Sensitivity 0.1 µg/mL

Assay Range Varies by kit, typically 0.1 µg/mL to 100 µg/mL

Intra-Assay Precision < 10%

Inter-Assay Precision < 15%

Specificity
High specificity for CEL, with low cross-reactivity

to similar AGEs like Carboxymethyllysine (CML).

Expected Values
The concentration of CEL in urine can vary based on factors such as age, diet, and disease

state. The following table provides an example of expected urinary CEL concentrations in

different study populations. Note that values can vary between studies and kits, and it is

recommended to establish a baseline for the specific population being studied.

Population
Mean Urinary CEL Concentration (µg/mg
creatinine) ± SD

Healthy Controls 1.0 ± 0.3

Type 1 Diabetic Patients 1.2 ± 0.5

Data presented here is analogous to urinary CML as a closely related AGE and should be

considered indicative.[1]

Experimental Protocols
Urine Sample Collection and Preparation
Proper sample handling is crucial for accurate and reproducible results.
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Materials:

Sterile urine collection containers

Centrifuge

Micropipettes and sterile tips

Storage tubes (e.g., polypropylene)

Protocol:

Collection: Collect mid-stream urine samples in a sterile container. For longitudinal studies, it

is recommended to collect the first morning void to minimize diurnal variation.

Centrifugation: Centrifuge the urine samples at approximately 1,500 x g for 15 minutes at

4°C to remove particulate matter and cellular debris.

Aliquoting and Storage: Carefully transfer the supernatant to clean storage tubes. It is highly

recommended to aliquot the samples to avoid repeated freeze-thaw cycles. Store the

aliquots at -80°C until analysis.[2][3]

Sample Thawing: Before use, thaw the urine samples at room temperature and mix gently. If

any precipitate is observed after thawing, centrifuge the sample again as in step 2.

Competitive ELISA Protocol for CEL
This protocol is a general guideline. Always follow the specific instructions provided with the

ELISA kit.

Materials:

CEL ELISA Kit (containing pre-coated plate, standards, anti-CEL antibody, HRP-conjugated

secondary antibody, wash buffer, substrate, and stop solution)

Microplate reader capable of measuring absorbance at 450 nm

Distilled or deionized water
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Pipettes and multichannel pipettes

Plate shaker

Procedure:

Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the kit

manual. Bring all reagents to room temperature before use.

Standard Curve Preparation: Prepare a serial dilution of the CEL standard to create a

standard curve.

Sample Addition: Add 50 µL of the prepared standards and urine samples to the appropriate

wells of the CEL-coated microplate. It is recommended to run all samples and standards in

duplicate.

Antibody Addition: Add 50 µL of the diluted anti-CEL antibody to each well.

Incubation: Incubate the plate for 1-2 hours at room temperature on an orbital shaker.

Washing: Aspirate the contents of the wells and wash each well 3-4 times with 1X Wash

Buffer. Ensure complete removal of the liquid after the final wash by inverting the plate and

tapping it on absorbent paper.

Secondary Antibody Addition: Add 100 µL of the HRP-conjugated secondary antibody to

each well.

Incubation: Incubate the plate for 1 hour at room temperature on an orbital shaker.

Washing: Repeat the washing step as described in step 6.

Substrate Addition: Add 100 µL of the TMB substrate solution to each well and incubate for

15-30 minutes at room temperature in the dark.

Stop Reaction: Add 50 µL of the stop solution to each well. The color in the wells will change

from blue to yellow.
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Absorbance Measurement: Read the absorbance of each well at 450 nm using a microplate

reader within 30 minutes of adding the stop solution.

Data Analysis
Standard Curve: Calculate the average absorbance for each set of duplicate standards and

samples. Plot the mean absorbance for the standards against their known concentrations to

generate a standard curve. A four-parameter logistic (4-PL) curve fit is often recommended.

Sample Concentration: Determine the concentration of CEL in the urine samples by

interpolating their mean absorbance values from the standard curve.

Correction for Dilution: If the samples were diluted, multiply the calculated concentration by

the dilution factor.

Normalization: To account for variations in urine dilution, it is common to normalize the CEL

concentration to the urinary creatinine concentration. The results are then expressed as µg

of CEL per mg of creatinine.

Visualizations
Signaling Pathway
// Nodes CEL [label="Carboxyethyllysine (CEL)", fillcolor="#FBBC05", fontcolor="#202124"];

RAGE [label="RAGE Receptor", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Activation

[label="Receptor Activation", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

Downstream [label="Downstream Signaling Cascades", shape=ellipse, fillcolor="#F1F3F4",

fontcolor="#202124"]; NFkB [label="NF-κB Activation", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; MAPK [label="MAPK Activation\n(ERK, p38)", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; ROS [label="Increased ROS Production", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; Inflammation [label="Inflammation\n(e.g., IL-6, TNF-α)",

fillcolor="#34A853", fontcolor="#FFFFFF"]; CellularStress [label="Cellular Stress\n&

Dysfunction", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges CEL -> RAGE [label="Binds to"]; RAGE -> Activation; Activation -> Downstream;

Downstream -> NFkB; Downstream -> MAPK; Downstream -> ROS; NFkB -> Inflammation;
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MAPK -> CellularStress; ROS -> CellularStress; Inflammation -> CellularStress; } caption

[label="CEL-RAGE Signaling Pathway", fontsize=12, fontname="Arial"]; }

Caption: CEL binding to RAGE activates downstream pathways leading to inflammation and

cellular stress.

Experimental Workflow
// Nodes SamplePrep [label="1. Urine Sample Preparation\n(Centrifugation)",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; StdPrep [label="2. Standard Curve Preparation",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; PlateLoading [label="3. Add Samples &

Standards\nto CEL-Coated Plate", fillcolor="#FBBC05", fontcolor="#202124"]; AddPrimaryAb

[label="4. Add Anti-CEL Antibody", fillcolor="#FBBC05", fontcolor="#202124"]; Incubate1

[label="5. Incubate & Wash", fillcolor="#F1F3F4", fontcolor="#202124"]; AddSecondaryAb

[label="6. Add HRP-Conjugated\nSecondary Antibody", fillcolor="#FBBC05",

fontcolor="#202124"]; Incubate2 [label="7. Incubate & Wash", fillcolor="#F1F3F4",

fontcolor="#202124"]; AddSubstrate [label="8. Add TMB Substrate", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; StopReaction [label="9. Add Stop Solution", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; ReadPlate [label="10. Read Absorbance at 450 nm",

fillcolor="#34A853", fontcolor="#FFFFFF"]; DataAnalysis [label="11. Calculate Results",

fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges SamplePrep -> PlateLoading; StdPrep -> PlateLoading; PlateLoading ->

AddPrimaryAb; AddPrimaryAb -> Incubate1; Incubate1 -> AddSecondaryAb; AddSecondaryAb

-> Incubate2; Incubate2 -> AddSubstrate; AddSubstrate -> StopReaction; StopReaction ->

ReadPlate; ReadPlate -> DataAnalysis; } caption [label="Competitive ELISA Workflow for

Urinary CEL", fontsize=12, fontname="Arial"]; }

Caption: Workflow for the quantification of urinary CEL using a competitive ELISA.

Logical Relationship: Competitive Assay Principle
// Invisible nodes for alignment dummy1 [style=invis]; dummy2 [style=invis]; Well1 -> dummy1

[style=invis]; Well2 -> dummy2 [style=invis]; dummy1 -> Signal1 [label="More Ab binds to well",

minlen=2]; dummy2 -> Signal2 [label="Less Ab binds to well", minlen=2]; } caption

[label="Principle of Competitive ELISA", fontsize=12, fontname="Arial"]; }
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Caption: Inverse relationship between sample CEL concentration and final signal in a

competitive ELISA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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